Cas no 1802489-65-1 (Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride)

• Product Name: Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride
• CAS No: 1802489-65-1
• MF: C₁₀H₂₁ClN₂O₃
• MW: 252.738342046738
• MDL: MFCD27920927
• CID: 2501653
• PubChem ID: 73554473
• Update Time: 2025-06-10

Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride
• AK146287
• N-Boc-3-(aMinoMethyl)Morpholine Hydrochloride
• AX8225298
• N-Boc-3-(aminomethyl)morpholineHydrochloride
• tert-butyl 3-(aminomethyl)morpholine-4-carboxylate;hydrochloride
• 3-AMINOMETHYL-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER Hydrochloric acid
• AKOS022185726
• tert-Butyl3-(aminomethyl)morpholine-4-carboxylatehydrochloride
• 4-Morpholinecarboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• 1802489-65-1
• DS-8492
• tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate HCl
• DB-160174
• C73444
• CS-0088465
• Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride

• MDL： MFCD27920927
• Inchi： 1S/C10H20N2O3.ClH/c1-10(2,3)15-9(13)12-4-5-14-7-8(12)6-11;/h8H,4-7,11H2,1-3H3;1H
• InChI Key： YDSFWBOOABKQEE-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C(=O)OC(C)(C)C)C(CN)C1

Computed Properties

• Exact Mass: 252.124
• Monoisotopic Mass: 252.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8

Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride

Recent Advances in the Application of 1802489-65-1 and Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate Hydrochloride in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 1802489-65-1 and its derivative, Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride, have recently gained significant attention in chemical biology and pharmaceutical research. These compounds serve as crucial intermediates in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Their structural features, including the morpholine ring and protected amino group, make them versatile building blocks for drug discovery programs targeting a wide range of diseases.

Recent studies have focused on the synthetic applications of 1802489-65-1, demonstrating its utility in constructing complex molecular architectures. The compound's unique chemical properties allow for selective functionalization, enabling researchers to develop diverse libraries of potential drug candidates. In particular, the morpholine scaffold has shown promise in improving pharmacokinetic properties of lead compounds, addressing common challenges in drug development such as solubility and metabolic stability.

Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride, a derivative of 1802489-65-1, has emerged as a particularly valuable intermediate in medicinal chemistry. Recent publications highlight its use in the synthesis of protease inhibitors and kinase modulators, with several research groups reporting improved synthetic routes to this compound. The Boc-protected amino group provides both stability during synthesis and convenient deprotection options, making it an attractive choice for multi-step synthetic sequences.

In the field of CNS drug discovery, these compounds have shown particular promise. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the incorporation of the morpholine scaffold from 1802489-65-1 into novel dopamine receptor modulators, resulting in compounds with enhanced blood-brain barrier penetration. The research team attributed this improvement to the morpholine ring's ability to modulate the compounds' physicochemical properties while maintaining target engagement.

Recent advances in synthetic methodology have also improved access to these important intermediates. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthesis of Tert-Butyl 3-(aminomethyl)morpholine-4-carboxylate hydrochloride with excellent yield and purity. This development is particularly significant for pharmaceutical companies looking to incorporate these building blocks into their drug discovery pipelines at commercial scale.

The safety profile and handling considerations for these compounds have also been the subject of recent investigations. Stability studies have confirmed that both 1802489-65-1 and its hydrochloride derivative maintain excellent chemical integrity under standard storage conditions, making them reliable reagents for pharmaceutical research. However, researchers emphasize the importance of proper handling due to the potential for amine hydrochloride decomposition under extreme conditions.

Looking forward, these compounds are expected to play an increasingly important role in the development of next-generation therapeutics. Their versatility in medicinal chemistry applications, combined with improved synthetic accessibility, positions them as valuable tools for addressing unmet medical needs across multiple therapeutic areas. Ongoing research continues to explore novel applications of these scaffolds in drug discovery programs worldwide.